Thiophosphonic acid

• IUPAC Name: hydroxy-oxo-sulfanylphosphanium
• InChI: InChI=1S/HO2PS/c1-3(2)4/h(H-,1,2,4)/p+1
• InChI Key: UZZHGKFIGVRMNT-UHFFFAOYSA-O
• Canonical SMILES: O[P+](=O)S
• Molecular Formula: H2O2PS+
• DSSTOX Substance ID: DTXSID001315355
• Molecular Weight: 97.06 g/mol
• CAS RN: 19028-32-1

Description

Thiophosphoric acid is an inorganic compound with the chemical formula H3PO3S. It is derived from phosphoric acid with one oxygen atom replaced by a sulfur atom. It is a colorless compound that is rarely isolated in pure form, but rather as a solution.

Synthesis Analysis

The compound has been prepared in a multistep process starting with the base hydrolysis of phosphorus pentasulfide to give dithiophosphate, which is isolated as its barium salt. In a second stage, the barium salt is decomposed with sulfuric acid, precipitating barium sulfate and liberating free dithiophosphoric acid. Under controlled conditions, dithiophosphoric acid hydrolyses to give the monothioderivative. A new method of synthesis of esters of phosphonic and thiophosphonic acids has also been reported.

Molecular Structure Analysis

The structure of the compound has not been reported, but two tautomers are reasonable: S=P (−OH)3 and O=P (−OH)2(−SH).

Chemical Reactions Analysis

Thiophosphoric acid reacts with bases to form salts and with alcohols to form esters. The compound has been prepared in a multistep process starting with the base hydrolysis of phosphorus pentasulfide.

Physical And Chemical Properties Analysis

Thiophosphoric acid is a colorless compound. It has a molar mass of 114.061. It is rarely isolated in pure form, but rather as a solution.

Scientific Research Applications

Catalysis and Organic Synthesis

Thiophosphonic acid plays a crucial role in organic synthesis and catalysis. One application includes its use in the enantioselective hydrophosphonylation of imines, leading to the production of enantiomerically enriched alpha-amino phosphonic acids (Joly & Jacobsen, 2004). This process is significant for the synthesis of chiral compounds, which are essential in pharmaceuticals and agrochemicals. Moreover, bifunctional N-heterocyclic phosphine (NHP)-thioureas have been employed for phospha-Michael addition reactions, enabling a two-step synthesis of β-amino phosphonic acids, which have pharmaceutical and biological significance (Huang, Palmas, & Kang, 2016).

Material Science

In material science, thiophosphonic acids have been utilized for the creation of innovative nanocomposites. For example, poly(3-hexyl thiophene) containing chain-end thiols or phosphonic acids has been crystallized to yield nanowires, which can form 'superhighways' consisting of alternating lanes of conjugated polymer and semiconductor nanostructures, like CdSe (Pentzer, Bokel, Hayward, & Emrick, 2012). Such developments have implications for the advancement of nanoelectronics and optoelectronics.

Phosphatase Inhibition

Thiophosphonic acids have been compared with phosphonic acids as phosphatase inhibitors. Studies have shown that sulfur substitution for oxygen in the phosphonothioic acids provides pKa values close to those of phosphate esters, suggesting potential in enzyme inhibition applications (Świerczek, Pandey, Peters, & Hengge, 2003).

Environmental and Analytical Applications

Phosphonic acid derivatives, including thiophosphonic acid, have been explored for environmental and analytical applications. For instance, phosphonic acid was used as a hapten to generate broad specificity antibodies against a group of organophosphorus pesticides, demonstrating its potential in biosensing and environmental monitoring (Alcocer et al., 2000).

Polymer Science

In polymer science, thiophosphonic acids have contributed to the synthesis of polymers with various functional groups, enhancing material properties for specific applications. This includes polymers carrying phosphonate, thiophosphonate, phosphonic halide, and thiophosphonic halide groups, which have been synthesized for potential use in various industrial applications (Clouet & Brossas, 1981).

Future Directions

While specific future directions for thiophosphoric acid were not found, there is a growing interest in reactions involving PH3, which could potentially include thiophosphoric acid. This is due to the ability to generate PH3 cleanly and safely via digestion of cheap metal phosphides with acids.